Cas no 1114835-39-0 (ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate)

• Product Name: ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate
• CAS No: 1114835-39-0
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• CID: 5387899
• Update Time: 2025-06-09

ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• MUSWWZXWHCMXGS-UHFFFAOYSA-N
• ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

• Inchi： 1S/C27H24N2O4/c1-3-32-27(31)20-11-14-23-22(15-20)25(16-24(29-23)19-7-5-4-6-8-19)33-17-26(30)28-21-12-9-18(2)10-13-21/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key： MUSWWZXWHCMXGS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(OCC(NC2=CC=C(C)C=C2)=O)C=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 440.174
• Monoisotopic Mass: 440.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

Introduction to Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114835-39-0)

Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate, with the CAS number 1114835-39-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The unique structural features of this molecule, particularly its ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate moiety, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, chloroquine and quinine, both derived from natural sources, have been widely used for their antimalarial properties. More recently, quinoline derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The compound in question, Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate, represents a modern approach to quinoline chemistry, incorporating functional groups that may enhance its pharmacological properties.

One of the most striking features of this compound is its complex architecture, which includes a carbamoyl group and a methoxy substituent. These functional groups can significantly influence the compound's interactions with biological targets. The carbamoyl group is often found in biologically active molecules and can participate in hydrogen bonding interactions, while the methoxy group can affect the molecule's solubility and metabolic stability. The presence of these groups in Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate suggests that it may exhibit a range of biological activities.

Recent research has focused on developing novel quinoline derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, studies have shown that modifications to the quinoline core can lead to compounds with better absorption, distribution, metabolism, and excretion (ADME) properties. The structural design of Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate was likely guided by these principles, aiming to optimize its biological activity while ensuring favorable pharmacokinetic characteristics.

In terms of potential therapeutic applications, this compound shows promise in several areas. Quinoline derivatives have been investigated for their antimicrobial properties, particularly against drug-resistant strains of bacteria and fungi. Additionally, some quinolines have demonstrated anti-inflammatory and anticancer effects. The specific combination of functional groups in Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate may contribute to its potential as an antimicrobial agent or as a lead compound for further drug development.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations, are likely employed in its preparation. These synthetic strategies are crucial for achieving the desired molecular structure and ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate and biological targets. These studies can help identify key binding residues and predict potential side effects. Furthermore, computational methods can be used to optimize the compound's structure for improved potency and selectivity. Such approaches are increasingly integral to modern drug discovery pipelines.

The safety profile of any new compound is paramount before it can be considered for clinical use. Preclinical studies are essential to evaluate the toxicity, pharmacokinetics, and pharmacodynamics of Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate. These studies often involve in vitro assays to assess cellular activity and in vivo models to evaluate systemic effects. By thoroughly characterizing the safety profile early in the development process, researchers can minimize risks associated with later-stage clinical trials.

The regulatory landscape also plays a critical role in the development of new pharmaceuticals. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on a drug's safety and efficacy before approving it for human use. This includes information on its chemical structure, synthesis methods, preclinical data, and clinical trial results. Ensuring compliance with these regulations is essential for bringing new therapies like those derived from compounds like Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate to market.

In conclusion, Ethyl 4-{[(4-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxyllate (CAS No. 1114835-39-0) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play an important role in shaping the future of medicine.